Cas no 95728-10-2 (3-(4-Fluorophenyl)-4H-1,2,4-triazole)
95728-10-2 structure
Product Name:3-(4-Fluorophenyl)-4H-1,2,4-triazole
CAS No:95728-10-2
MF:C8H6FN3
MW:163.151744365692
MDL:MFCD18784761
CID:1091163
PubChem ID:20226703
Update Time:2025-04-20
3-(4-Fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Fluorophenyl)-1H-1,2,4-triazole
- MFCD18784761
- 3-(4-fluorophenyl)-1,2,4-triazole
- AKOS005188447
- SY238307
- KAOVZVORXFZEJJ-UHFFFAOYSA-N
- 5-(4-fluorophenyl)-1H-1,2,4-triazole
- VDA72810
- LS-11972
- SCHEMBL17541741
- 3-(4-Fluorophenyl)-4H-1,2,4-triazole
- 95728-10-2
- SCHEMBL969435
- 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-
- ALBB-032348
- XH1028
-
- MDL: MFCD18784761
- Inchi: 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
- InChI Key: KAOVZVORXFZEJJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NC=NN1
Computed Properties
- Exact Mass: 163.05500
- Monoisotopic Mass: 163.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 1.61080
3-(4-Fluorophenyl)-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC910939-1g |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 98% | 1g |
£258.00 | 2025-02-22 | |
| Apollo Scientific | PC910939-5g |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 98% | 5g |
£345.00 | 2023-09-02 | |
| TRC | F621715-100mg |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F621715-250mg |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | F621715-500mg |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | F621715-1g |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 1g |
$ 115.00 | 2022-06-04 | ||
| Chemenu | CM195344-5g |
3-(4-fluorophenyl)-1H-1,2,4-triazole |
95728-10-2 | 95% | 5g |
$319 | 2023-03-07 | |
| TRC | F621715-1000mg |
3-(4-Fluorophenyl)-4H-1,2,4-triazole |
95728-10-2 | 1g |
$144.00 | 2023-05-18 | ||
| abcr | AB561956-500 mg |
3-(4-Fluorophenyl)-1H-1,2,4-triazole; . |
95728-10-2 | 500MG |
€339.20 | 2023-07-11 | ||
| abcr | AB561956-1 g |
3-(4-Fluorophenyl)-1H-1,2,4-triazole; . |
95728-10-2 | 1g |
€406.00 | 2023-07-11 |
3-(4-Fluorophenyl)-4H-1,2,4-triazole Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
95728-10-2 (3-(4-Fluorophenyl)-4H-1,2,4-triazole) Related Products
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- 853300-41-1(1H-1,2,4-TRIAZOLE, 3-(4-CHLOROPHENYL)-5-(4-FLUOROPHENYL)-)
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